Cas no 2167039-84-9 (6-butyl-2-methylpiperidin-3-amine)

• Product Name: 6-butyl-2-methylpiperidin-3-amine
• CAS No: 2167039-84-9
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6138552
• PubChem ID: 165484433
• Update Time: 2025-06-23

6-butyl-2-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-butyl-2-methylpiperidin-3-amine
• EN300-1476903
• 2167039-84-9

• Inchi： 1S/C10H22N2/c1-3-4-5-9-6-7-10(11)8(2)12-9/h8-10,12H,3-7,11H2,1-2H3
• InChI Key： RYALTONKEOMNOI-UHFFFAOYSA-N
• SMILES： N1C(C)C(CCC1CCCC)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on 6-butyl-2-methylpiperidin-3-amine

Comprehensive Overview of 6-butyl-2-methylpiperidin-3-amine (CAS No. 2167039-84-9): Properties, Applications, and Research Insights

6-butyl-2-methylpiperidin-3-amine (CAS No. 2167039-84-9) is a specialized organic compound belonging to the piperidine derivative family. Its unique structural features, including a butyl side chain and a methyl group at the 2-position, make it a subject of interest in pharmaceutical and agrochemical research. The compound's amine functionality further enhances its reactivity, enabling diverse applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

Recent studies highlight the growing demand for piperidine derivatives like 6-butyl-2-methylpiperidin-3-amine in medicinal chemistry. With the rise of neurodegenerative disease research, this compound's structural similarity to neurotransmitters has sparked investigations into its blood-brain barrier permeability. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring the compound's purity, especially when used in high-throughput screening platforms. The CAS registry number 2167039-84-9 serves as a unique identifier for precise literature retrieval across scientific databases.

The synthesis of 6-butyl-2-methylpiperidin-3-amine typically involves reductive amination strategies or ring-forming reactions, with yield optimization being a frequent topic in organic chemistry forums. Industrial applications leverage its chiral center for producing enantioselective catalysts, while academic labs focus on its structure-activity relationships. Environmental considerations have prompted studies on its biodegradation pathways, aligning with the green chemistry movement that dominates contemporary research discussions.

From a commercial perspective, suppliers often list this compound under alternative identifiers like 6-n-butyl-2-methyl-3-aminopiperidine or 2-methyl-6-butylpiperidin-3-amine. Quality control parameters emphasize residual solvent analysis and heavy metal content compliance, reflecting stringent Good Manufacturing Practice (GMP) standards. The compound's logP value and pKa data are frequently requested by researchers evaluating its ADME properties in drug development pipelines.

Emerging trends connect 2167039-84-9 with computational chemistry approaches, where molecular docking studies predict its interactions with biological targets. Patent analyses reveal its incorporation in heterocyclic compound libraries for fragment-based drug design. Safety data sheets emphasize proper laboratory handling procedures, though it's classified below hazardous thresholds under current REACH regulations. Storage recommendations typically suggest inert atmosphere preservation to maintain stability.

Analytical challenges associated with 6-butyl-2-methylpiperidin-3-amine include developing robust chromatographic separation methods for its diastereomers. The scientific community actively discusses its spectral fingerprints in mass spectrometry databases, facilitating compound identification. Recent conference presentations have explored its potential in ion channel modulation, coinciding with increased public interest in precision medicine approaches for neurological conditions.

Market intelligence indicates rising procurement of CAS 2167039-84-9 by contract research organizations, particularly for lead compound optimization projects. The compound's scalable synthesis makes it attractive for kilolab production, addressing pharmaceutical industry needs. Academic publications frequently cite its use in constructing molecular scaffolds with improved pharmacokinetic profiles compared to simpler amines.

Technical bulletins describe 6-butyl-2-methylpiperidin-3-amine as a white to off-white crystalline solid with characteristic amine odor, requiring standard personal protective equipment during manipulation. Its solubility profile in organic solvents like dichloromethane and ethanol facilitates various chemical transformations. Regulatory documentation confirms its absence from controlled substances lists in major pharmaceutical markets.

Future research directions may explore this compound's utility in catalysis or as a ligand precursor in transition metal complexes. The piperidine core continues to attract attention in drug repurposing studies, with 2167039-84-9 serving as a valuable reference standard. Collaborative efforts between academia and industry are expected to further elucidate its therapeutic potential while optimizing synthetic routes for cost-effective production.